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Compound of Interest

Compound Name:
Tetraphenylantimony(V)

methoxide

Cat. No.: B088660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Direct applications of Tetraphenylantimony(V) methoxide in materials science are not

extensively documented in publicly available literature. The following application notes and

protocols are based on the known chemical properties of this compound and the established

applications of analogous organoantimony(V) compounds. These are intended to serve as a

starting point for research and exploration.

Introduction
Tetraphenylantimony(V) methoxide, with the chemical formula (C₆H₅)₄SbOCH₃, is an

organoantimony compound featuring a central antimony atom in the +5 oxidation state. While

specific material science applications are not widely reported, its structure and the reactivity of

related tetraarylstibonium compounds suggest potential utility in catalysis and polymer science.

Organoantimony(V) compounds are known for their Lewis acidic nature and catalytic activity in

various organic transformations.
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A summary of the known properties of Tetraphenylantimony(V) methoxide is presented in

Table 1.

Property Value Reference

CAS Number 14090-94-9 [1][2]

Molecular Formula C₂₅H₂₃OSb [1]

Molecular Weight 461.21 g/mol [3]

Appearance White powder [1]

Melting Point 202-218 °C [3]

Solubility
Limited data available. Likely

soluble in organic solvents.

Hazard Statements

H302 (Harmful if swallowed),

H332 (Harmful if inhaled),

H411 (Toxic to aquatic life with

long lasting effects)

[1]

Potential Applications in Materials Science
Based on the reactivity of similar organoantimony(V) compounds, Tetraphenylantimony(V)
methoxide could be investigated for the following applications:

Catalyst in Polymerization Reactions
Tetraarylstibonium salts have been shown to catalyze cycloaddition reactions.[4] This suggests

that Tetraphenylantimony(V) methoxide could potentially act as a catalyst or co-catalyst in

the synthesis of specialized polymers.

Ring-Opening Polymerization: The Lewis acidic antimony center could facilitate the ring-

opening of cyclic monomers like epoxides, lactones, or carbonates to produce polyesters

and polyethers.

Cationic Polymerization: It may initiate the cationic polymerization of vinyl monomers.
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Precursor for Antimony-Containing Materials
Tetraphenylantimony(V) methoxide could serve as a precursor for the synthesis of antimony-

based materials, such as antimony oxides or mixed-metal oxides, which have applications in

electronics, flame retardants, and catalysis. Thermal decomposition or hydrolysis of the

methoxide could provide a route to these inorganic materials.

Lewis Acid Catalyst in Organic Synthesis for Materials
Monomers
Organoantimony(V) compounds are known to catalyze various organic reactions.[4] This

catalytic activity can be harnessed for the synthesis of monomers or functional molecules used

in materials science. Potential catalytic applications include:

Etherification and Esterification Reactions: The methoxide group can participate in exchange

reactions, and the Lewis acidic antimony can activate substrates.

Aldehyde Transformations: Catalyzing the formation of symmetric ethers or α,β-unsaturated

aldehydes from various aldehydes.[4]

Experimental Protocols
The following are proposed experimental protocols based on analogous reactions and should

be adapted and optimized for specific research needs.

Synthesis of Tetraphenylantimony(V) Methoxide
This protocol is adapted from the synthesis of other tetraarylstibonium alkoxides.[5]

Materials:

Tetraphenylantimony(V) bromide

Sodium methoxide

Methanol (anhydrous)

Toluene (anhydrous)
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Standard Schlenk line and glassware

Procedure:

In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve

Tetraphenylantimony(V) bromide (1 equivalent) in anhydrous toluene.

In a separate flask, prepare a solution of sodium methoxide (1.1 equivalents) in anhydrous

methanol.

Slowly add the sodium methoxide solution to the stirred solution of Tetraphenylantimony(V)

bromide at room temperature.

A white precipitate of sodium bromide will form.

Stir the reaction mixture at room temperature for 4-6 hours.

Filter the reaction mixture under inert atmosphere to remove the sodium bromide precipitate.

Remove the solvent from the filtrate under reduced pressure to yield the crude

Tetraphenylantimony(V) methoxide.

The product can be further purified by recrystallization from a suitable solvent system (e.g.,

toluene/hexane).

Characterization:

NMR Spectroscopy (¹H, ¹³C): To confirm the presence of phenyl and methoxy groups.

FT-IR Spectroscopy: To identify characteristic vibrational modes.

Elemental Analysis: To determine the elemental composition.

Protocol for Catalytic Ring-Opening Polymerization of ε-
Caprolactone
Materials:
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ε-Caprolactone (monomer)

Tetraphenylantimony(V) methoxide (catalyst)

Toluene (anhydrous, polymerization grade)

Standard polymerization glassware

Procedure:

Purify ε-caprolactone by distillation over calcium hydride.

In a flame-dried Schlenk tube under an inert atmosphere, add ε-caprolactone and anhydrous

toluene.

In a separate glovebox or under an inert atmosphere, prepare a stock solution of

Tetraphenylantimony(V) methoxide in anhydrous toluene.

Add the desired amount of the catalyst solution to the monomer solution to initiate the

polymerization. The monomer-to-catalyst ratio can be varied (e.g., 100:1, 200:1).

Maintain the reaction mixture at a constant temperature (e.g., 80-100 °C) with stirring.

Monitor the progress of the polymerization by taking aliquots at regular intervals and

analyzing them by ¹H NMR spectroscopy (disappearance of monomer peak) or GPC

(increase in molecular weight).

After the desired conversion is reached, quench the polymerization by adding a small

amount of methanol.

Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent

(e.g., cold methanol or hexane).

Filter and dry the polymer in a vacuum oven.

Characterization of the Polymer:
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Gel Permeation Chromatography (GPC): To determine the molecular weight and

polydispersity index (PDI).

NMR Spectroscopy (¹H, ¹³C): To confirm the polymer structure.

Differential Scanning Calorimetry (DSC): To determine the melting point and glass transition

temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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